Cas no 71914-80-2 (S-Adenosyl-L-methionine tosylate)

S-Adenosyl-L-methionine tosylate (SAMe tosylate) is a stable salt form of S-adenosylmethionine, a key methyl donor and cofactor in biochemical transmethylation, transsulfuration, and aminopropylation reactions. This derivative offers enhanced stability and solubility compared to the free base, making it suitable for research applications requiring precise handling and storage. SAMe tosylate is widely utilized in enzymatic studies, cellular metabolism research, and investigations into epigenetic regulation due to its role in DNA methylation and neurotransmitter synthesis. Its high purity and consistent performance ensure reliable results in both in vitro and in vivo studies. The tosylate counterion further improves its crystallinity and shelf life.
S-Adenosyl-L-methionine tosylate structure
71914-80-2 structure
Product Name:S-Adenosyl-L-methionine tosylate
CAS No:71914-80-2
MF:C22H30N6O8S2
MW:570.639002323151
CID:59281
PubChem ID:57358597
Update Time:2025-11-02

S-Adenosyl-L-methionine tosylate Chemical and Physical Properties

Names and Identifiers

    • S-Adenosyl-L-methionine tosylate
    • S-(5'-Adenosyl)-L-methionine p-toluenesulfonate
    • S-(5'-Adenosyl)-L-methioninetoluene-4-sulfonate
    • S-ADENOSYLMETHIONINE TOLUENESULFONATE
    • S-Adenosyl-L-methioninetosylate
    • S-ADENOSYLMETHIONINE TOSYLATE
    • S-(5'-ADENOSYL)-L-METHIONINE TOLUENE-4-SULFONATE
    • SAM-E
    • S-(5'-ADENOSYL)-L-METHIONINETOLUENE- &
    • S-ADENOSYL-L-METHIONINE (SAME)
    • S-(5''-Adenosyl)-L-methionine-4-toluenesulfonate
    • 71914-80-2
    • SCHEMBL6731814
    • SCHEMBL3440853
    • DTXSID40724157
    • [(3S)-3-Amino-3-carboxypropyl]({(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-[(4-methylbenzene-1-sulfonyl)oxy]oxolan-2-yl}methyl)methylsulfanium
    • Inchi: 1S/C15H22N6O5S.C7H8O3S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;1-6-2-4-7(5-3-6)11(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2-5H,1H3,(H,8,9,10)/t7-,8+,10+,11-,14+,27?;/m0./s1
    • InChI Key: VHPOFDUCFKOUHV-KKCWZACVSA-N
    • SMILES: N1(C=NC2C(N)=NC=NC1=2)[C@H]1[C@@H](O)[C@H](O)[C@@H](C[S+](C)CC[C@H](N)C(=O)O)O1.C1(S([O-])(=O)=O)C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 570.15700
  • Monoisotopic Mass: 553.15391463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 887
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 215Ų

Experimental Properties

  • Color/Form: Powder
  • Solubility: H2O: 0.1 g/mL, clear
  • PSA: 273.51000
  • LogP: 1.33920

S-Adenosyl-L-methionine tosylate Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:1-10
  • Storage Condition:−20°C

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S-Adenosyl-L-methionine tosylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:71914-80-2)S-腺苷甲硫氨酸对甲苯磺酸盐
Order Number:LE2474878
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:71914-80-2)S-腺苷甲硫氨酸对甲苯磺酸盐
LE2474878
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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